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Compound of Interest

Compound Name: Cyclopentanecarbaldehyde

Cat. No.: B151901 Get Quote

For immediate reference, Cyclopentanecarbaldehyde is a flammable liquid and vapor that

causes skin and eye irritation and may cause respiratory irritation. Proper personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, is

mandatory during handling and disposal.

This guide provides essential safety and logistical information for the proper disposal of

Cyclopentanecarbaldehyde in a laboratory setting. Adherence to these procedures is critical

for ensuring the safety of laboratory personnel and maintaining environmental compliance.

Summary of Key Safety Data
A clear understanding of the chemical's properties is foundational to its safe handling and

disposal. The following table summarizes key quantitative data for

Cyclopentanecarbaldehyde.

Property Value Citations

Molecular Formula C₆H₁₀O [1]

Molecular Weight 98.14 g/mol [1]

Boiling Point 140-141 °C

Flash Point 28.3 °C

Density 0.919 g/mL at 25 °C
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Step-by-Step Disposal Protocol
The disposal of Cyclopentanecarbaldehyde must be handled as hazardous chemical waste.

Under no circumstances should it be disposed of down the drain or in regular trash.[2][3]

1. Personal Protective Equipment (PPE) and Preparation:

Don appropriate PPE: This includes, at a minimum, safety glasses or goggles, chemical-

resistant gloves (nitrile or neoprene), and a flame-retardant lab coat.[4]

Work in a designated area: All handling of Cyclopentanecarbaldehyde waste should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[4]

Prepare the waste container: Obtain a designated hazardous waste container that is

compatible with flammable organic liquids. The container must be clean, dry, and have a

secure, leak-proof cap.[5]

2. Waste Collection:

Segregate waste streams: Do not mix Cyclopentanecarbaldehyde with incompatible

chemicals. It should be collected in a container designated for flammable organic waste.[6]

Transfer the waste: Carefully pour the waste Cyclopentanecarbaldehyde into the

designated hazardous waste container. Use a funnel to prevent spills.

Rinse empty containers: Any empty containers that held Cyclopentanecarbaldehyde must

be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate must be

collected and disposed of as hazardous waste.[7][8]

3. Labeling and Storage:

Label the container: The hazardous waste container must be clearly labeled with the words

"Hazardous Waste," the full chemical name "Cyclopentanecarbaldehyde," and the

associated hazards (e.g., "Flammable," "Irritant").[9]

Store in a Satellite Accumulation Area (SAA): The labeled waste container must be stored in

a designated SAA.[2][10] This area should be at or near the point of generation and away

from ignition sources, heat, and direct sunlight.[4]
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Keep the container closed: The waste container must be kept securely closed at all times,

except when adding waste.[2]

4. Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office: Your EHS office is

responsible for the collection and disposal of hazardous chemical waste.[2] Follow your

institution's specific procedures for requesting a waste pickup.

Do not transport the waste yourself: Laboratory personnel should not transport hazardous

waste to a central collection facility. This should be handled by trained EHS staff.[7]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the Cyclopentanecarbaldehyde disposal

procedure.
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Step 1: Don PPE and Prepare Waste Container

Step 2: Collect Waste Cyclopentanecarbaldehyde

Triple-Rinse Empty Containers

Collect Rinsate as Hazardous Waste

Step 3: Label Waste Container

Step 4: Store in Satellite Accumulation Area (SAA)

Step 5: Contact EHS for Waste Pickup

Click to download full resolution via product page

Caption: Cyclopentanecarbaldehyde Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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